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Compound of Interest

Compound Name: Z-Lys(boc)-osu
CAS No.: 3338-34-9
Cat. No.: B556967
Get Quote
. J

Executive Summary

Z-Lys(Boc)-OSu is an orthogonally protected lysine derivative activated as an N-
hydroxysuccinimide (NHS) ester. It is a critical reagent in peptide synthesis for introducing a
lysine residue at the N-terminus or within a sequence where the

-amine requires Z (Cbz) protection and the

-amine requires acid-labile Boc protection.

CAS Number: 3338-34-9[1][2][3][4][5]

Physical Appearance: White to off-white crystalline powder.

Melting Point: 91 — 101 °C (Dependent on crystallization solvent).

Critical Distinction: Distinct from its isomer Boc-Lys(Z2)-OSu (CAS 34404-36-9), which melts
at a higher range (110-120 °C).
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Chemical Identity & Structural Analysis[6]
I | Identifi

Parameter Detail

N

-Benzyloxycarbonyl-N
Chemical Name yioxy y

-tert-butoxycarbonyl-L-lysine N-

hydroxysuccinimide ester

Common Synonyms Z-Lys(Boc)-OSu; Z-Lys(Boc)-ONSu

CAS Number 3338-34-9

Molecular Formula

Molecular Weight 477.51 g/mol

Isomeric Purity L-isomer (S-configuration)

Structural Visualization

The molecule features three distinct functional regions: the Z-protected

-amine, the Boc-protected

-amine, and the activated NHS ester.
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Figure 1: Functional topology of Z-Lys(Boc)-OSu highlighting orthogonal protection and
activation sites.

Physicochemical Profile
Melting Point Analysis

The melting point (MP) is the primary indicator of purity and crystalline form. For Z-Lys(Boc)-
OSu, the MP is sensitive to residual solvents (often Isopropyl Alcohol or Ethyl Acetate used in
recrystallization).

e Accepted Range:91 — 101 °C
e High Purity Target:98 — 101 °C

e Lower Range (91-97 °C): Often indicates trace solvent occlusion or minor amorphous
content, typical of rapid precipitation rather than slow crystallization.

Expert Insight (Causality): If your sample melts significantly higher (e.g., 110-120 °C), you
have likely received the wrong isomer: Boc-Lys(Z)-OSu (CAS 34404-36-9). This is a common
supply chain error due to similar nomenclature. Always verify with specific rotation or HPLC if
the MP deviates >5°C from the 91-101°C range.

Physical Appearance

o State: Solid crystalline powder.

» Color: White to off-white.

o Texture: Can range from fine dust (precipitated) to small needles (recrystallized from IPA).
e Solubility:

o Soluble: Ethyl Acetate (EtOAc), Dichloromethane (DCM), Dimethylformamide (DMF),
Dimethyl Sulfoxide (DMSO).[6]

o Insoluble: Water, Hexane, Diethyl Ether.[6][7]
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Optical Rotation[4]

o Specification:
(
in Ethyl Acetate).

 Significance: Confirms the L-configuration. A value near zero implies racemization, which
renders the reagent useless for chiral synthesis.

Handling, Stability & Storage
Hydrolytic Sensitivity

The N-hydroxysuccinimide (OSu) ester is highly reactive toward nucleophiles, including water
(hydrolysis).

e Mechanism: Moisture attacks the carbonyl of the ester, releasing N-hydroxysuccinimide and
the free acid Z-Lys(Boc)-OH.

 Visual Indicator: Hydrolyzed material often appears "clumpy" or sticky due to the formation of
free NHS and acid byproducts.

Storage Protocol

o Temperature: Long-term storage at -20°C is recommended. Short-term (shipping) at 2-8°C is
acceptable.

o Atmosphere: Store under inert gas (Argon or Nitrogen) if possible.

o Desiccation: Essential. Keep in a tightly sealed container with silica gel packs to prevent
moisture ingress.

e Thawing: Allow the container to reach room temperature before opening to prevent
condensation on the cold powder.

Quality Control Protocols
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The following protocols are designed to be self-validating. If the MP check fails, the identity
check (HPLC/TLC) is triggered.

Protocol: Melting Point Determination (Capillary Method)

Objective: Verify identity and physical purity.

Preparation: Dry a small sample (approx. 5 mg) in a vacuum desiccator for 1 hour to remove
surface moisture.

e Loading: Pack the sample into a glass capillary tube to a height of 2-3 mm. Ensure the
packing is tight by tapping the tube.

e Ramp:
o Rapid heat to 80°C.
o Slow ramp (1°C/min) from 80°C to 105°C.

o Observation: Record the temperature of the onset of liquid formation and the clear point
(complete liquefaction).

« Validation Criteria:
o Pass: Range falls within 91-101°C. Range span < 2°C.

o Fail: Melts < 90°C (wet/impure) or > 105°C (wrong isomer).

QC Decision Workflow

This logic gate ensures no compromised material enters the synthesis pipeline.
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Incoming Material
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Figure 2: Quality Control Logic Gate for Z-Lys(Boc)-OSu validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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